Cas no 2137634-03-6 (2-[(2,2-Difluorocyclopropyl)methyl]azetidine)

• Product Name: 2-[(2,2-Difluorocyclopropyl)methyl]azetidine
• CAS No: 2137634-03-6
• MF: C₇H₁₁F₂N
• MW: 147.16574883461
• CID: 6440054
• PubChem ID: 165839873
• Update Time: 2025-06-08

2-[(2,2-Difluorocyclopropyl)methyl]azetidine Chemical and Physical Properties

Names and Identifiers

• EN300-766350
• 2137634-03-6
• 2-[(2,2-difluorocyclopropyl)methyl]azetidine
• 2-[(2,2-Difluorocyclopropyl)methyl]azetidine

• Inchi： 1S/C7H11F2N/c8-7(9)4-5(7)3-6-1-2-10-6/h5-6,10H,1-4H2
• InChI Key： SNKJGJYHUBBODP-UHFFFAOYSA-N
• SMILES： FC1(CC1CC1CCN1)F

Computed Properties

• Exact Mass: 147.08595568g/mol
• Monoisotopic Mass: 147.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12Ų

Additional information on 2-[(2,2-Difluorocyclopropyl)methyl]azetidine

Professional Introduction to Compound with CAS No. 2137634-03-6 and Product Name: 2-[(2,2-Difluorocyclopropyl)methyl]azetidine

The compound with the CAS number 2137634-03-6 and the product name 2-[(2,2-Difluorocyclopropyl)methyl]azetidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 2,2-difluorocyclopropyl moiety and an azetidine ring system imparts distinct chemical properties that make it a promising candidate for further exploration.

Recent research in the field of heterocyclic chemistry has highlighted the importance of azetidine derivatives in the design of novel therapeutic agents. Azetidine, a five-membered nitrogen-containing heterocycle, offers a versatile scaffold for drug discovery due to its ability to mimic natural amino acid structures while introducing additional functional handles. The incorporation of a 2,2-difluorocyclopropyl group into this framework enhances the compound's metabolic stability and binding affinity, making it an attractive option for further optimization.

The 2,2-difluorocyclopropyl substituent is particularly noteworthy for its ability to influence the electronic and steric properties of the molecule. This group has been shown to improve pharmacokinetic profiles by reducing susceptibility to enzymatic degradation. In particular, the fluorine atoms introduce electron-withdrawing effects that can modulate the reactivity of adjacent functional groups, thereby fine-tuning the compound's biological activity. Such modifications are critical in the development of drugs that require precise targeting and sustained efficacy.

In the context of contemporary pharmaceutical research, compounds like 2-[(2,2-Difluorocyclopropyl)methyl]azetidine are being explored for their potential in addressing various therapeutic challenges. For instance, studies have demonstrated that azetidine derivatives exhibit inhibitory activity against a range of enzymes and receptors implicated in diseases such as cancer and inflammation. The unique structural features of this compound make it a valuable tool for investigating novel mechanisms of action and developing next-generation therapeutics.

The synthesis of 2-[(2,2-Difluorocyclopropyl)methyl]azetidine presents interesting challenges due to the complexity of its molecular architecture. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and organometallic chemistry, have been employed to construct the desired framework efficiently. These approaches not only highlight the synthetic prowess available in modern organic chemistry but also underscore the importance of innovative strategies in accessing structurally complex molecules.

From a computational chemistry perspective, virtual screening and molecular modeling have been instrumental in understanding the interactions between 2-[(2,2-Difluorocyclopropyl)methyl]azetidine and biological targets. These computational studies provide insights into binding affinities, enzyme kinetics, and drug-like properties, enabling rational drug design. By leveraging these tools, researchers can accelerate the discovery process and identify optimized analogs with enhanced potency and selectivity.

The pharmacological profile of this compound is further enriched by its ability to engage multiple binding sites on biological targets. Such polyvalent interactions can lead to synergistic effects that improve therapeutic outcomes. Additionally, the structural flexibility offered by the azetidine ring allows for conformational adaptability, which is crucial for achieving high affinity and specificity in drug-receptor interactions.

Future directions in the study of 2-[(2,2-Difluorocyclopropyl)methyl]azetidine may include exploring its role in modulating signaling pathways relevant to neurological disorders. Preliminary data suggest that this compound exhibits promising activity in preclinical models, warranting further investigation into its potential as a therapeutic agent. As research progresses, additional derivatives may be synthesized to expand the chemical space explored by this class of compounds.

In summary, 2-[(2,2-Difluorocyclopropyl)methyl]azetidine represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential biological applications. The combination of a 2,2-difluorocyclopropyl moiety with an azetidine scaffold offers a rich platform for drug discovery and development. With ongoing advancements in synthetic methodologies and computational tools, this compound is poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas.